Cas no 70156-94-4 (1,3-Benzodioxole-5-carboxamide, N-hydroxy-)

• Product Name: 1,3-Benzodioxole-5-carboxamide, N-hydroxy-
• CAS No: 70156-94-4
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 1741705
• PubChem ID: 11513867
• Update Time: 2025-04-21

1,3-Benzodioxole-5-carboxamide, N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxamide, N-hydroxy-
• N-hydroxy-1,3-benzodioxole-5-carboxamide
• SCHEMBL18359200
• 70156-94-4
• DTXSID40467830
• AKOS000193199

• Inchi： 1S/C8H7NO4/c10-8(9-11)5-1-2-6-7(3-5)13-4-12-6/h1-3,11H,4H2,(H,9,10)
• InChI Key： TUYGZHSBHMWCEK-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(NO)=O)=CC1=2

Computed Properties

• Exact Mass: 181.03751
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.79